Cas no 1691030-77-9 (3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride)

3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride structure
1691030-77-9 structure
Product Name:3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
CAS No:1691030-77-9
MF:C9H19ClO4S
MW:258.762761354446
CID:6377687
PubChem ID:106668445
Update Time:2024-01-13

3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
    • EN300-1144378
    • 1691030-77-9
    • Inchi: 1S/C9H19ClO4S/c1-9(2,13-3)5-7-14-6-4-8-15(10,11)12/h4-8H2,1-3H3
    • InChI Key: RYJILSWZJOPDFN-UHFFFAOYSA-N
    • SMILES: ClS(CCCOCCC(C)(C)OC)(=O)=O

Computed Properties

  • Exact Mass: 258.0692580g/mol
  • Monoisotopic Mass: 258.0692580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61Ų

3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1144378-1.0g
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1691030-77-9
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$0.0 2023-06-09
Enamine
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Enamine
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3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
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Enamine
EN300-1144378-0.5g
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Enamine
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Enamine
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Enamine
EN300-1144378-5g
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Enamine
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